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Compound of Interest

Compound Name: 7-bromoheptanoyl Chloride

Cat. No.: B8726248 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical reagents is paramount. This document provides essential, immediate safety

and logistical information for the use of 7-bromoheptanoyl chloride, including detailed

operational and disposal plans to ensure a secure laboratory environment.

Essential Safety & Physical Data
A thorough understanding of the properties of 7-bromoheptanoyl chloride is the first step

toward safe handling. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C₇H₁₂BrClO

Molecular Weight 227.52 g/mol [1]

Appearance No information available

Odor Stench[2]

Boiling Point 127 - 128 °C / 260.6 - 262.4 °F[2]

Corrosivity Corrosive

Water Reactivity Reacts violently with water[2]
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Personal Protective Equipment (PPE): Your First
Line of Defense
Due to its corrosive nature and violent reaction with water, a comprehensive suite of personal

protective equipment is mandatory when handling 7-bromoheptanoyl chloride.

Eye and Face Protection:

Wear tightly sealed safety goggles.

A face shield should be worn in conjunction with goggles to provide maximum protection

against splashes.

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are

recommended. Always inspect gloves for integrity before use and replace them immediately

if they become contaminated.[3][4]

Lab Coat/Apron: A chemical-resistant lab coat or apron should be worn to protect against

skin contact.

Footwear: Closed-toe shoes are required in any laboratory setting where hazardous

chemicals are handled.

Respiratory Protection:

All work with 7-bromoheptanoyl chloride must be conducted in a certified chemical fume

hood to avoid inhalation of its vapors.[2]

If a fume hood is not available or in situations with a risk of aerosol generation, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and acid gases should

be used.[3]

Step-by-Step Handling and Disposal Protocols
Adherence to strict procedural guidelines is critical for minimizing risk.
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Handling Protocol:
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible and have been recently tested. Prepare all necessary equipment and reagents

within the chemical fume hood.

Donning PPE: Put on all required personal protective equipment before entering the

designated handling area.

Dispensing: When dispensing the chemical, work slowly and deliberately to avoid splashes.

Use appropriate tools for transfer, such as a glass pipette or a syringe.

Reaction Quenching: After the reaction is complete, any excess 7-bromoheptanoyl
chloride should be quenched carefully. A common method is the slow addition of a suitable

nucleophile, such as an alcohol (e.g., isopropanol), in an inert solvent under stirring in an ice

bath. This should be done within the fume hood.

Doffing PPE: Remove PPE in a designated area, being careful to avoid self-contamination.

Gloves should be removed last and disposed of as hazardous waste. Wash hands

thoroughly with soap and water after removing all PPE.

Spill Management:
In the event of a spill, evacuate the immediate area and alert your supervisor. For small spills

within a fume hood:

Contain the spill with an inert absorbent material such as sand, vermiculite, or a commercial

sorbent.

Do not use water or combustible materials to clean up the spill.[2]

Carefully collect the absorbent material into a designated, labeled hazardous waste

container.

Decontaminate the spill area with a suitable solvent, followed by a thorough cleaning.

Disposal Plan:
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All waste containing 7-bromoheptanoyl chloride, including empty containers, contaminated

PPE, and spill cleanup materials, must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Labeling: The label should include the chemical name, "Hazardous Waste," and any other

information required by your institution's environmental health and safety (EHS) department.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials, particularly water and strong bases.[2]

Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste

management provider.

Safe Handling Workflow
The following diagram illustrates the logical progression of steps for the safe handling of 7-
bromoheptanoyl chloride.
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Caption: Workflow for Safe Handling of 7-Bromoheptanoyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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